Cas no 82499-14-7 (N-methyl-7h-purine-6-sulfonamide)

N-methyl-7h-purine-6-sulfonamide structure
82499-14-7 structure
Product name:N-methyl-7h-purine-6-sulfonamide
CAS No:82499-14-7
MF:C6H7N5O2S
MW:213.21708
CID:1806123
PubChem ID:5484337

N-methyl-7h-purine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-7h-purine-6-sulfonamide
    • AC1NUNH8
    • Purinsulfonsaeure-(6)-methylamid
    • BRN 0533472
    • N-(Purin-6-yl)methanesulfonamide
    • Methanesulfonamide, N-(purin-6-yl)-
    • 6-(N-methylsulfonamido)purine
    • Purine-6-sulfonamide, N-methyl-
    • NSC56460
    • 1H-Purine-6-sulfonamide, N-methyl-
    • 7(9)H-purine-6-sulfonic acid methylamide
    • DTXSID10231787
    • NSC 56460
    • 82499-14-7
    • NSC-56460
    • Inchi: InChI=1S/C6H7N5O2S/c1-7-14(12,13)6-4-5(9-2-8-4)10-3-11-6/h2-3,7H,1H3,(H,8,9,10,11)
    • InChI Key: VPCUMYLNUQZDQS-UHFFFAOYSA-N
    • SMILES: CNS(=O)(=O)C1=NC=NC2=C1NC=N2

Computed Properties

  • Exact Mass: 213.03204566g/mol
  • Monoisotopic Mass: 213.03204566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 109Ų

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